Cas no 2113627-49-7 (O1-tert-butyl O4-methyl 2,2-dimethylpiperidine-1,4-dicarboxylate)

• Product Name: O1-tert-butyl O4-methyl 2,2-dimethylpiperidine-1,4-dicarboxylate
• CAS No: 2113627-49-7
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 5304196
• Update Time: 2026-03-10

O1-tert-butyl O4-methyl 2,2-dimethylpiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl) 4-methyl 2,2-dimethylpiperidine-1,4-dicarboxylate
• O1-tert-butyl O4-methyl 2,2-dimethylpiperidine-1,4-dicarboxylate

• Inchi： 1S/C14H25NO4/c1-12(2,3)19-11(18)15-8-7-14(6,10(16)17)9-13(15,4)5/h7-9H2,1-6H3,(H,16,17)
• InChI Key： XRVLZCUYAMWYBY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C)(C(O)=O)CC1(C)C

Additional information on O1-tert-butyl O4-methyl 2,2-dimethylpiperidine-1,4-dicarboxylate

Comprehensive Overview of O1-tert-butyl O4-methyl 2,2-dimethylpiperidine-1,4-dicarboxylate (CAS No. 2113627-49-7)

O1-tert-butyl O4-methyl 2,2-dimethylpiperidine-1,4-dicarboxylate (CAS No. 2113627-49-7) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This piperidine derivative is characterized by its unique dicarboxylate structure, which makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industries are increasingly focusing on this compound due to its potential applications in drug discovery and material science.

The compound's tert-butyl and methyl ester groups contribute to its stability and reactivity, making it a versatile building block in organic synthesis. Recent studies highlight its role in the development of novel bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibitors. With the growing demand for high-purity intermediates, 2113627-49-7 has garnered attention for its reproducibility and scalability in industrial processes.

In the context of green chemistry, O1-tert-butyl O4-methyl 2,2-dimethylpiperidine-1,4-dicarboxylate aligns with the trend of sustainable synthesis. Its efficient production methods minimize waste and energy consumption, addressing the global push for eco-friendly chemical manufacturing. This aspect is particularly relevant to researchers searching for sustainable intermediates or green synthesis routes in 2024.

From a technical perspective, the compound's 2,2-dimethylpiperidine core offers steric hindrance, which is exploited in asymmetric catalysis and chiral resolution. This feature is critical for developing enantioselective catalysts, a hot topic in pharmaceutical R&D. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, ensuring compliance with Good Manufacturing Practices (GMP) standards.

The rising interest in 2113627-49-7 is also reflected in patent literature, where it appears as a key intermediate in proprietary drug formulations. Its structural flexibility allows for modifications that enhance bioavailability and target specificity, addressing common challenges in medicinal chemistry. For laboratories seeking custom synthesis solutions, this compound represents a strategic choice due to its well-documented reactivity profile.

In summary, O1-tert-butyl O4-methyl 2,2-dimethylpiperidine-1,4-dicarboxylate (CAS No. 2113627-49-7) stands at the intersection of innovation and practicality. Its applications span from preclinical research to industrial-scale production, making it a compound of significant interest in modern chemistry. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in advancing next-generation therapeutics and specialty chemicals.